Cas no 1807297-15-9 (Methyl 3-cyano-2-iodo-5-(trifluoromethoxy)benzoate)

• Product Name: Methyl 3-cyano-2-iodo-5-(trifluoromethoxy)benzoate
• CAS No: 1807297-15-9
• MF: C₁₀H₅F₃INO₃
• MW: 371.051285505295
• CID: 4949713
• Update Time: 2025-05-26

Methyl 3-cyano-2-iodo-5-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-iodo-5-(trifluoromethoxy)benzoate

• Inchi： 1S/C10H5F3INO3/c1-17-9(16)7-3-6(18-10(11,12)13)2-5(4-15)8(7)14/h2-3H,1H3
• InChI Key： QKENVUAYMCGEBY-UHFFFAOYSA-N
• SMILES： IC1=C(C#N)C=C(C=C1C(=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 365
• XLogP3: 3.3
• Topological Polar Surface Area: 59.3

Additional information on Methyl 3-cyano-2-iodo-5-(trifluoromethoxy)benzoate

Methyl 3-cyano-2-iodo-5-(trifluoromethoxy)benzoate (CAS No. 1807297-15-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-cyano-2-iodo-5-(trifluoromethoxy)benzoate, identified by its CAS number 1807297-15-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting complex biological pathways. Its unique structural features, including the presence of a cyano group, an iodo substituent, and a trifluoromethoxy moiety, make it an invaluable building block for medicinal chemists.

The Methyl 3-cyano-2-iodo-5-(trifluoromethoxy)benzoate molecule exhibits a high degree of functional diversity, which is leveraged in the development of novel therapeutic agents. The cyano group (-CN) introduces a polar nature to the molecule, enhancing its solubility in polar solvents and facilitating its incorporation into larger pharmacophores. Meanwhile, the iodo atom (-I) acts as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many drugs with significant therapeutic effects.

The trifluoromethoxy group (-OCH₂CF₃) adds another layer of complexity to the compound, contributing to its metabolic stability and improving binding affinity to biological targets. This group is particularly valuable in drug design due to its ability to modulate lipophilicity and electronic properties of the molecule. Recent studies have highlighted the role of trifluoromethoxy-substituted compounds in enhancing drug efficacy and reducing off-target effects, making Methyl 3-cyano-2-iodo-5-(trifluoromethoxy)benzoate an attractive scaffold for developing next-generation pharmaceuticals.

In the realm of synthetic methodologies, the preparation of Methyl 3-cyano-2-iodo-5-(trifluoromethoxy)benzoate involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry. One common approach involves the iodination of a pre-functionalized benzoate derivative followed by cyano group introduction and subsequent trifluoromethoxylation. These steps require precise control over reaction conditions to ensure high yield and purity, underscoring the importance of advanced catalytic systems and purification techniques.

Recent advancements in catalytic systems have further optimized the synthesis of this compound. For instance, transition metal-catalyzed reactions have enabled more efficient and selective transformations, reducing unwanted byproducts and improving overall process economics. These innovations are particularly relevant in industrial-scale production, where cost-effectiveness and environmental sustainability are paramount. The use of palladium or copper catalysts in cross-coupling reactions has been particularly effective in constructing the desired benzoate core structure.

The applications of Methyl 3-cyano-2-iodo-5-(trifluoromethoxy)benzoate extend beyond mere intermediate synthesis; it plays a pivotal role in drug discovery campaigns targeting various diseases. Researchers have utilized this compound to develop inhibitors of kinases, which are key enzymes involved in cancer signaling pathways. Additionally, its structural motifs have been incorporated into molecules designed to modulate neurotransmitter receptors, offering potential treatments for neurological disorders. The versatility of this intermediate underscores its importance in medicinal chemistry.

The impact of Methyl 3-cyano-2-iodo-5-(trifluoromethoxy)benzoate is further highlighted by its role in academic research and industrial collaborations. Academic laboratories have employed this compound to explore novel synthetic strategies, while pharmaceutical companies have integrated it into their drug development pipelines. The collaborative nature of these efforts has led to significant breakthroughs in understanding molecular interactions and improving drug design principles.

Looking ahead, the future prospects for Methyl 3-cyano-2-iodo-5-(trifluoromethoxy)benzoate appear promising as new methodologies and applications continue to emerge. Advances in computational chemistry and artificial intelligence are expected to accelerate the discovery of novel derivatives with enhanced pharmacological properties. Furthermore, green chemistry initiatives may lead to more sustainable synthetic routes, aligning with global efforts to reduce environmental impact.

In conclusion, Methyl 3-cyano-2-iodo-5-(trifluoromethoxy)benzoate (CAS No. 1807297-15-9) is a cornerstone compound in pharmaceutical synthesis, offering unparalleled flexibility and utility in drug development. Its unique structural features enable diverse functionalization strategies, making it indispensable for medicinal chemists worldwide. As research progresses and new technologies emerge, this compound will undoubtedly continue to play a critical role in advancing therapeutic innovation.